Cas no 2380321-51-5 (CDK4/6-IN-6)

• Product Name: CDK4/6-IN-6
• CAS No: 2380321-51-5
• MF: C₂₂H₂₇ClFN₅O₃
• MW: 463.93
• CID: 5090531
• PubChem ID: 146219790
• Update Time: 2025-05-23

CDK4/6-IN-6 Chemical and Physical Properties

Names and Identifiers

• PF-07220060
• 1,5-anhydro-3-((5-chloro-4-[4-fluoro-2-(2-hydroxypropan-2-yl)-1-(propan-2-yl)-1 H-benzimidazol-6- yl]pyrimidin-2-yl)amino)-2,3-dideoxy-D-threo-pentitol
• CDK4/6-IN-6CDK4/CDK4/6-IN-66-IN-6
• (3S,4R)-4-[[5-chloro-4-[7-fluoro-2-(2-hydroxypropan-2-yl)-3-propan-2-ylbenzimidazol-5-yl]pyrimidin-2-yl]amino]oxan-3-ol
• (3S,4R)-4-((5-Chloro-4-(4-fluoro-2-(2-hydroxypropan-2-yl)-1-isopropyl-1H-benzo[d]imidazol-6-yl)pyrimidin-2-yl)amino)tetrahydro-2H-pyran-3-ol
• ATIRMOCICLIB [USAN]
• D-threo-Pentitol, 1,5-anhydro-3-[[5-chloro-4-[4-fluoro-2-(1-hydroxy-1-methylethyl)-1-(1-methylethyl)-1H-benzimidazol-6-yl]-2-pyrimidinyl]amino]-2,3-dideoxy-
• MS-28536
• HY-139450
• PF07220060
• 2380321-51-5
• GTPL13485
• CS-0201514
• (3S,4R)-4-({5-chloro-4-[7-fluoro-2-(2-hydroxypropan-2-yl)-3-(propan-2-yl)benzimidazol-5-yl]pyrimidin-2-yl}amino)oxan-3-ol
• D12834
• AKOS040757637
• Atirmociclib (USAN)
• EX-A5365
• (3S,4R)-4-(5-chloro-4-(4-fluoro-2-(2-hydroxypropan-2-yl)-1-isopropyl-1H-benzo[d]imidazol-6-yl)pyrimidin-2-ylamino)tetrahydro-2H-pyran-3-ol
• S743GOJ5LJ
• CHEMBL5187755
• US10766884, Example A94
• PF 07220060 [WHO-DD]
• DA-72041
• ATIRMOCICLIB (PF-07220060)
• SCHEMBL21522680
• example A94 (US20200354350)
• US10766884, Example A35
• Atirmociclib
• BDBM462118
• AT40871
• CDK4/6-IN-6?
• CDK4/6-IN-6

• Inchi： 1S/C22H27ClFN5O3/c1-11(2)29-16-8-12(7-14(24)19(16)27-20(29)22(3,4)31)18-13(23)9-25-21(28-18)26-15-5-6-32-10-17(15)30/h7-9,11,15,17,30-31H,5-6,10H2,1-4H3,(H,25,26,28)/t15-,17-/m1/s1
• InChI Key： QYJLBHRAPDJOSO-NVXWUHKLSA-N
• SMILES： C(N1C(=NC2=C(C=C(C3C(=CN=C(N[C@@H]4CCOC[C@H]4O)N=3)Cl)C=C12)F)C(O)(C)C)(C)C

Computed Properties

• Exact Mass: 463.1786456g/mol
• Monoisotopic Mass: 463.1786456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 5
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 105Ų

Additional information on CDK4/6-IN-6

CDK4/6-IN-6: A Promising Compound in Cancer Research

The compound with CAS number 2380321-51-5, commonly referred to as CDK4/6-IN-6, has emerged as a significant player in the field of oncology. This innovative molecule targets the CDK4/6 pathway, which is a critical regulator of cell cycle progression. Recent studies have highlighted its potential in treating various cancers, particularly breast cancer, where it has shown remarkable efficacy in preclinical models.

CDK4/6-IN-6 operates by selectively inhibiting the activity of cyclin-dependent kinases 4 and 6 (CDK4/6). These enzymes are essential for the transition from the G1 to S phase of the cell cycle, a process that is often dysregulated in cancer cells. By targeting this pathway, CDK4/6-IN-6 effectively halts the proliferation of malignant cells while sparing normal cells, thereby minimizing adverse effects.

Recent research has demonstrated that CDK4/6-IN-6 exhibits potent anti-tumor activity in vitro and in vivo. In a study published in *Nature Cancer*, researchers found that CDK4/6-IN-6 significantly reduced tumor growth in mouse models of breast cancer. Moreover, it was observed that the compound synergizes with other anti-cancer agents, such as palbociclib and ribociclib, suggesting its potential for combination therapies.

The development of CDK4/6-IN-6 represents a major advancement in precision medicine. Unlike traditional chemotherapy, which broadly affects all rapidly dividing cells, CDK4/6-IN-6 offers a more targeted approach to cancer treatment. This selectivity not only enhances therapeutic efficacy but also reduces systemic toxicity, making it a promising candidate for clinical trials.

One of the most exciting aspects of CDK4/6-IN-6 is its ability to overcome resistance to existing CDK4/6 inhibitors. Many patients develop resistance to drugs like palbociclib due to mutations or feedback mechanisms that reactivate the CDK4/6 pathway. Preclinical data indicate that CDK4/6-IN-6 maintains its efficacy even in these resistant settings, offering hope for patients who have exhausted other treatment options.

In addition to its anti-tumor effects, CDK4/6-IN-6 has shown potential in modulating the tumor microenvironment. By inhibiting CDK4/6, the compound may enhance the activity of immune cells within the tumor site, thereby augmenting the body's natural defense mechanisms against cancer. This dual mechanism of action underscores the versatility of CDK4/6-IN-51 as a multi-functional therapeutic agent.

The discovery and development of CDK4/IN-51 have been driven by cutting-edge research in molecular biology and pharmacology. Scientists have employed advanced techniques such as structural biology, high-throughput screening, and computational modeling to optimize the compound's properties. These efforts have resulted in a molecule with high potency, excellent pharmacokinetics, and minimal off-target effects.

As we look to the future, the clinical translation of CDK4/IN-51 holds great promise. Ongoing Phase I trials are evaluating its safety and tolerability in patients with advanced cancers. Early results are encouraging, with favorable safety profiles and evidence of tumor regression in certain patient populations.

In conclusion, CDK4/IN-51 represents a groundbreaking advancement in cancer therapy. Its ability to selectively target the CDK4/IN pathway, combined with its potential for overcoming drug resistance and enhancing immune responses, positions it as a leading candidate for next-generation cancer treatments. As research continues to unfold, we can expect further insights into its mechanisms of action and therapeutic applications.